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Compound of Interest

Compound Name: alpha-D-Altrofuranose

CAS No.: 41846-93-9

Cat. No.: B15719198

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
α-D-Altrofuranose is the five-membered ring isomer of the rare aldohexose D-altrose. While the

pyranose form of D-altrose has been the subject of some study, the furanose form remains less

characterized. This technical guide provides a comprehensive overview of the initial

characterization of α-D-altrofuranose, including its synthesis, physicochemical properties, and

spectroscopic analysis. Due to the limited availability of direct experimental data on α-D-

altrofuranose, this guide presents a combination of computed data, expected spectroscopic

characteristics based on analogous compounds, and detailed experimental protocols for its

synthesis and characterization.

Physicochemical Properties
The fundamental physicochemical properties of α-D-altrofuranose have been computed and

are summarized in Table 1. These values provide a baseline for the identification and

characterization of the molecule.
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Property Value Source

Molecular Formula C₆H₁₂O₆ PubChem

Molecular Weight 180.16 g/mol PubChem

IUPAC Name

(2S,3S,4S,5R)-5-[(1R)-1,2-

dihydroxyethyl]oxolane-2,3,4-

triol

PubChem

CAS Number 41846-93-9 PubChem

Topological Polar Surface Area 110 Å² PubChem

Hydrogen Bond Donor Count 6 PubChem

Hydrogen Bond Acceptor

Count
6 PubChem

Rotatable Bond Count 5 PubChem

Synthesis of α-D-Altrofuranose
A direct, high-yield synthesis of α-D-altrofuranose is not well-documented in the literature.

However, a plausible route can be adapted from the synthesis of other furanoses, typically

involving the protection of a more common hexose, followed by epimerization and selective

deprotection. The following is a proposed experimental protocol for the synthesis of 1,2:5,6-di-

O-isopropylidene-α-D-altrofuranose, a key intermediate that can be deprotected to yield α-D-

altrofuranose. This method is adapted from the synthesis of the corresponding allofuranose

derivative from glucofuranose.

Experimental Protocol: Synthesis of 1,2:5,6-di-O-
isopropylidene-α-D-altrofuranose
Materials:

1,2:5,6-di-O-isopropylidene-α-D-glucofuranose

Dimethyl sulfoxide (DMSO), anhydrous
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Acetic anhydride (Ac₂O)

Sodium borohydride (NaBH₄)

Dichloromethane (DCM)

Methanol (MeOH)

Silica gel for column chromatography

Ethyl acetate

Hexanes

Procedure:

Oxidation: Dissolve 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose in a mixture of anhydrous

DMSO and acetic anhydride. Stir the reaction at room temperature for 24 hours under an

inert atmosphere (e.g., nitrogen or argon). Monitor the reaction progress by thin-layer

chromatography (TLC) using a DCM/MeOH (95:5) eluent system.

Reduction: Upon completion of the oxidation, cool the reaction mixture in an ice-water bath.

Slowly add sodium borohydride portion-wise, maintaining the temperature between 20-25°C.

After the addition is complete, continue stirring for 1 hour at room temperature.

Work-up and Extraction: Quench the reaction by the slow addition of water. Extract the

aqueous mixture with ethyl acetate. Wash the combined organic layers with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using a

gradient of hexanes and ethyl acetate to yield 1,2:5,6-di-O-isopropylidene-α-D-altrofuranose.

Deprotection (to yield α-D-Altrofuranose): The resulting protected altrofuranose can be

deprotected using acidic hydrolysis (e.g., with trifluoroacetic acid in water) to yield α-D-

altrofuranose. The progress of this reaction should also be monitored by TLC.

Spectroscopic Characterization
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The structural elucidation of α-D-altrofuranose relies on a combination of spectroscopic

techniques. While experimental spectra for α-D-altrofuranose are not readily available,

expected data based on analogous furanoses can be predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are crucial for confirming the structure and stereochemistry of α-D-

altrofuranose. The furanose ring's flexibility can lead to complex spectra, but characteristic

chemical shifts are expected.

Table 2: Expected ¹H and ¹³C NMR Chemical Shifts for α-D-Altrofuranose in D₂O

Position
Expected ¹H Chemical
Shift (ppm)

Expected ¹³C Chemical
Shift (ppm)

1 ~5.3 ~103

2 ~4.2 ~78

3 ~4.1 ~75

4 ~4.0 ~82

5 ~3.9 ~71

6 ~3.7, ~3.6 ~63

Experimental Protocol for NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of purified α-D-altrofuranose in 0.5 mL

of deuterium oxide (D₂O).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 500 MHz or higher) for optimal

signal dispersion.

¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical

parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

¹³C NMR Acquisition: Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

Due to the lower natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more)
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and a longer relaxation delay (2-5 seconds) will be necessary to achieve an adequate signal-

to-noise ratio.

2D NMR Experiments: To unambiguously assign all proton and carbon signals, perform two-

dimensional NMR experiments, including COSY (Correlation Spectroscopy) to identify

proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) to correlate

directly bonded protons and carbons, and HMBC (Heteronuclear Multiple Bond Correlation)

to identify long-range proton-carbon couplings.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present. The spectrum of α-D-

altrofuranose is expected to be characterized by strong absorptions from the hydroxyl groups.

Table 3: Expected IR Absorptions for α-D-Altrofuranose

Wavenumber (cm⁻¹) Functional Group

3500-3200 (broad) O-H stretching (hydroxyl groups)

2950-2850 C-H stretching (alkane)

1150-1000 C-O stretching (alcohols, ether)

Experimental Protocol for IR Spectroscopy
Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry

potassium bromide and pressing it into a thin disk. Alternatively, a thin film can be cast from a

solution.

Data Acquisition: Record the IR spectrum using a Fourier-transform infrared (FTIR)

spectrometer over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule.

Table 4: Expected Mass Spectrometry Data for α-D-Altrofuranose
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Technique Expected m/z

Electrospray Ionization (ESI-MS) [M+Na]⁺ ≈ 203.05

Experimental Protocol for Mass Spectrometry
Sample Preparation: Dissolve a small amount of the sample in a suitable solvent such as

methanol or water.

Data Acquisition: Introduce the sample into an electrospray ionization mass spectrometer

and acquire the spectrum in positive ion mode.

Biological Activity and Signaling Pathways
The biological role of D-altrose and its furanose form is largely unexplored. However, other rare

sugars, such as D-allose, have been shown to have significant biological activities, including

anti-inflammatory and anti-cancer effects. It is hypothesized that D-altrose may enter cellular

metabolism via hexose transporters and be phosphorylated by hexokinases, potentially

impacting glycolysis and the pentose phosphate pathway.

Hypothetical Signaling Pathway for D-Altrose
Metabolism
The following diagram illustrates a hypothetical pathway for the cellular uptake and initial

metabolism of D-altrose, which could be investigated experimentally.
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Extracellular D-Altrose

GLUT Transporter

Uptake

Intracellular D-Altrose

Hexokinase

Phosphorylation

D-Altrose-6-Phosphate

Glycolysis Pentose Phosphate Pathway
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Caption: Hypothetical metabolic pathway of D-Altrose.

Experimental Workflow for Investigating D-Altrose
Metabolism

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15719198/docs?utm_src=pdf-body-img#initial-characterization-of-d-altrofuranose-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15719198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following workflow outlines the key experiments to investigate the hypothetical metabolic

pathway of D-altrose.

Workflow for D-Altrose Metabolic Analysis

Cell Culture and Treatment

Metabolite Analysis Enzyme Activity Assays

Culture appropriate cell line

Treat cells with D-Altrose

Extract intracellular metabolites Prepare cell lysates

LC-MS/MS analysis of metabolites

Quantify changes in metabolite levels

Measure hexokinase activity with D-Altrose

Click to download full resolution via product page

To cite this document: BenchChem. [Initial Characterization of α-D-Altrofuranose: A Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15719198/docs#initial-characterization-of-d-
altrofuranose-a-technical-guide-for-researchers]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15719198/docs?utm_src=pdf-body-img#initial-characterization-of-d-altrofuranose-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15719198/docs#initial-characterization-of-d-altrofuranose-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15719198/docs#initial-characterization-of-d-altrofuranose-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15719198/docs#initial-characterization-of-d-altrofuranose-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15719198/docs#initial-characterization-of-d-altrofuranose-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15719198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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